3-(4-Ethoxycarbonylphenyl)picolinic acid

• IUPAC Name: 3-(4-ethoxycarbonylphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C15H13NO4/c1-2-20-15(19)11-7-5-10(6-8-11)12-4-3-9-16-13(12)14(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: CSBQLEXHFIQRMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=C(N=CC=C2)C(=O)O
• Molecular Formula: C15H13NO4
• Molecular Weight: 271.27 g/mol
• CAS No.: 1261945-92-9

Description

3-(4-Ethoxycarbonylphenyl)picolinic acid is a heterocyclic carboxylic acid derivative featuring a picolinic acid backbone (pyridine-2-carboxylic acid) substituted at the 3-position with a 4-ethoxycarbonylphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Ethoxycarbonylphenyl)picolinic acid typically involves the reaction of 4-iodobenzoic acid ethyl ester with triisopropyl borate under specific conditions . The reaction is carried out in the presence of a palladium catalyst, such as palladium acetate, and a base, such as potassium carbonate, in an organic solvent like toluene. The reaction mixture is heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of 3-(4-Ethoxycarbonylphenyl)picolinic acid follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The reaction mixture is typically subjected to purification steps, such as recrystallization or chromatography, to isolate the pure compound.

Chemical Reactions Analysis

Types of Reactions

3-(4-Ethoxycarbonylphenyl)picolinic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ethoxycarbonyl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted picolinic acid derivatives.

Scientific Research Applications

3-(4-Ethoxycarbonylphenyl)picolinic acid has several scientific research applications, including:

Chemistry: Used as a ligand in coordination chemistry to form complexes with metals.

Biology: Investigated for its potential as an anticancer agent due to its ability to form complexes with metals that exhibit cytotoxic properties.

Medicine: Explored for its potential use in drug development, particularly in the design of metal-based drugs.

Industry: Utilized in the synthesis of advanced materials and as a precursor for the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxycarbonylphenyl)picolinic acid involves its ability to chelate metal ions, forming stable complexes. These complexes can interact with biological molecules, such as proteins and nucleic acids, leading to various biological effects. For example, the compound can inhibit the activity of enzymes by binding to their active sites, thereby disrupting their function . Additionally, the compound’s ability to form complexes with metals can enhance its anticancer properties by inducing oxidative stress in cancer cells .

Comparison with Similar Compounds

Structural and Functional Group Variations

Substituent Position

• 3-(4-Ethoxycarbonylphenyl)picolinic Acid : The ethoxycarbonylphenyl group at the 3-position of the pyridine ring creates steric hindrance distinct from 4-substituted analogs (e.g., 4-(4-(Ethoxycarbonyl)phenyl)picolinic acid, CAS 1261906-09-5), altering binding affinity and solubility .
• 6-(3-Ethoxyphenyl)picolinic Acid (CAS 887982-60-7): Substitution at the 6-position with a 3-ethoxyphenyl group (C₁₄H₁₃NO₃, MW 259.33) reduces steric bulk compared to the ethoxycarbonylphenyl analog. Its XLogP3 (3.3) indicates moderate lipophilicity .

Functional Group Differences

• 5-(4-(Trifluoromethoxy)phenyl)picolinic Acid (CAS 1261820-95-4): Replacing ethoxycarbonyl with trifluoromethoxy (─OCF₃) increases electron-withdrawing effects and lipophilicity (MW 299.21, C₁₃H₈F₃NO₃). This enhances metabolic stability but reduces hydrolytic susceptibility compared to esters .
• 5-(4-Acetamidophenyl)picolinic Acid (CAS 1242338-98-2): The acetamido group (─NHCOCH₃) adds hydrogen-bonding capacity, enhancing solubility and target interaction compared to esters (C₁₄H₁₂N₂O₃, MW 256.26) .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	XLogP3	Key Substituent
3-(4-Ethoxycarbonylphenyl)picolinic acid*	C₁₅H₁₃NO₄	~271.27	~2.8†	4-Ethoxycarbonylphenyl
6-(3-Ethoxyphenyl)picolinic acid	C₁₄H₁₃NO₃	259.33	3.3	3-Ethoxyphenyl
4-(4-(Ethoxycarbonyl)phenyl)picolinic acid	C₁₅H₁₃NO₄	271.27	N/A	4-Ethoxycarbonylphenyl
5-(4-(Trifluoromethoxy)phenyl)picolinic acid	C₁₃H₈F₃NO₃	299.21	N/A	4-Trifluoromethoxyphenyl
5-(4-Acetamidophenyl)picolinic acid	C₁₄H₁₂N₂O₃	256.26	N/A	4-Acetamidophenyl

*Estimated based on structural analogs. †Predicted using similar substituent contributions.